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Compound of Interest

Compound Name: Polymyxin B2

Cat. No.: B1678987 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Polymyxin B is a polypeptide antibiotic effective against most Gram-negative bacilli.[1] It

functions by binding to the lipid A portion of lipopolysaccharide (LPS) in the outer membrane of

Gram-negative bacteria, disrupting membrane integrity and leading to cell death.[2][3] In a

laboratory setting, Polymyxin B is frequently used as an antibacterial agent in cell culture and

to neutralize endotoxin (LPS) contamination.[4] Accurate and consistent preparation of

Polymyxin B stock solutions is crucial for reliable experimental outcomes. These application

notes provide a detailed protocol for the preparation, storage, and quality control of Polymyxin

B stock solutions for research use.

Quantitative Data Summary
For ease of reference, the following table summarizes the key quantitative data for the

preparation and handling of Polymyxin B sulfate solutions.
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Parameter Value Reference

Solubility

Water Freely soluble; up to 50 mg/mL [2][5]

Ethanol Slightly soluble; 0.115 mg/mL

Organic Solvents Minimal solubility

Potency ≥6,000 USP units per mg

Storage of Powder 2-8°C, protected from light [6]

Storage of Stock Solution

Refrigerated (2-8°C)

Stable for 6-12 months

(aqueous solutions). For

parenteral/cell culture use, it is

recommended to discard after

72 hours to ensure safety.

Stock solutions can be stored

at 2-8°C.

[6][7]

Room Temperature (25°C)

Stable for at least 24 hours in

0.9% saline. Significant

degradation may occur after

48 hours.

[8][9]

At 37°C Stable for 5 days [2][3]

pH Stability

Stable in acidic pH (2-7), with

maximum stability at pH 3.4.

Inactivated by strongly acidic

or alkaline solutions.

[6]

Typical Working

Concentrations

Cell Culture (contamination

prevention)
100 U/mL [4]
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LPS Neutralization
Varies depending on LPS

concentration
[4]

Antimicrobial Susceptibility

Testing (QC ranges for E. coli

ATCC 25922)

0.25 to 2 µg/mL [10]

Antimicrobial Susceptibility

Testing (QC ranges for P.

aeruginosa ATCC 27853)

0.25 to 2 µg/mL [10]

Experimental Protocols
Protocol 1: Preparation of a 10 mg/mL Polymyxin B
Stock Solution
This protocol describes the preparation of a high-concentration stock solution of Polymyxin B

sulfate in water.

Materials:

Polymyxin B sulfate powder (ensure it is suitable for your application, e.g., cell culture grade)

Sterile, nuclease-free water

Sterile conical tubes (15 mL or 50 mL)

Sterile 0.22 µm syringe filter

Sterile syringes

Pipettes and sterile tips

Vortex mixer

Analytical balance and weigh paper

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Procedure:

Preparation: In a sterile environment (e.g., a laminar flow hood), bring the Polymyxin B

sulfate powder and sterile water to room temperature.

Weighing: Tare the analytical balance with a piece of weigh paper. Carefully weigh the

desired amount of Polymyxin B sulfate powder.

Dissolving: Transfer the powder to a sterile conical tube. Add the required volume of sterile

water to achieve a final concentration of 10 mg/mL. For example, to prepare 10 mL of a 10

mg/mL stock solution, weigh 100 mg of Polymyxin B sulfate and add it to 10 mL of sterile

water.

Mixing: Cap the tube tightly and vortex until the powder is completely dissolved. The solution

should be a very slightly hazy, colorless to yellow solution.

Sterilization: Draw the solution into a sterile syringe. Attach a sterile 0.22 µm syringe filter to

the syringe and filter the solution into a new sterile conical tube. This step is critical for cell

culture applications to ensure the sterility of the stock solution.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles and reduces the risk

of contamination. Store the aliquots at 2-8°C.[6] For long-term storage, aliquots can be

stored at -20°C, although aqueous solutions are quite stable under refrigeration for up to 6-

12 months.[6] However, for critical applications like cell culture, it is recommended to use the

refrigerated stock within 72 hours.[7]

Diagrams
Workflow for Preparation of Polymyxin B Stock Solution
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Caption: Workflow for Polymyxin B Stock Solution Preparation.
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Logical Flow for Quality Control of Polymyxin B Stock
Solution
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Caption: Quality Control Workflow for Polymyxin B Stock Solution.

Quality Control
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To ensure the reliability of experiments, quality control (QC) measures should be implemented

for newly prepared Polymyxin B stock solutions.

Visual Inspection: The solution should be clear to slightly hazy and colorless to yellow. Any

significant precipitation or color change may indicate degradation or contamination.

Sterility Testing: For applications in cell culture, a small aliquot of the final sterile-filtered

stock solution should be plated on a non-selective agar plate and incubated for 24-48 hours

to check for bacterial or fungal contamination.

Activity Assay: The biological activity of the stock solution can be confirmed by performing a

minimal inhibitory concentration (MIC) assay against a known susceptible bacterial strain,

such as E. coli ATCC 25922 or P. aeruginosa ATCC 27853.[10]

Safety Precautions
Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and

safety glasses, when handling Polymyxin B powder and solutions.

Polymyxin B sulfate is hygroscopic; keep the container tightly closed in a dry and well-

ventilated place.[6]

Handle the powder in a chemical fume hood to avoid inhalation.

Conclusion
Proper preparation and storage of Polymyxin B stock solutions are essential for their effective

use in research. By following this detailed protocol and adhering to the recommended storage

conditions and quality control measures, researchers can ensure the integrity and efficacy of

their Polymyxin B solutions, leading to more reproducible and reliable experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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